Cas no 2770359-32-3 (1-{4-[(2,4-Dichlorophenyl)sulfanyl]-3-methylphenyl}methanamine hydrochloride)

• Product Name: 1-{4-[(2,4-Dichlorophenyl)sulfanyl]-3-methylphenyl}methanamine hydrochloride
• CAS No: 2770359-32-3
• MF: C₁₄H₁₄Cl₃NS
• MW: 334.691659450531
• CID: 6335554
• PubChem ID: 165479795
• Update Time: 2025-09-23

1-{4-[(2,4-Dichlorophenyl)sulfanyl]-3-methylphenyl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2770359-32-3
• 1-{4-[(2,4-dichlorophenyl)sulfanyl]-3-methylphenyl}methanamine hydrochloride
• EN300-37402830
• 1-{4-[(2,4-Dichlorophenyl)sulfanyl]-3-methylphenyl}methanamine hydrochloride

• Inchi： 1S/C14H13Cl2NS.ClH/c1-9-6-10(8-17)2-4-13(9)18-14-5-3-11(15)7-12(14)16;/h2-7H,8,17H2,1H3;1H
• InChI Key： BUESVXXFONFHTI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SC1C=CC(CN)=CC=1C)Cl.Cl

Computed Properties

• Exact Mass: 332.991254g/mol
• Monoisotopic Mass: 332.991254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Additional information on 1-{4-[(2,4-Dichlorophenyl)sulfanyl]-3-methylphenyl}methanamine hydrochloride

Comprehensive Overview of 1-{4-[(2,4-Dichlorophenyl)sulfanyl]-3-methylphenyl}methanamine hydrochloride (CAS No. 2770359-32-3)

The compound 1-{4-[(2,4-Dichlorophenyl)sulfanyl]-3-methylphenyl}methanamine hydrochloride (CAS No. 2770359-32-3) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dichlorophenyl sulfanyl group and a methanamine hydrochloride moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to CAS No. 2770359-32-3 is its role in drug discovery. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or GPCR modulators, given its structural similarity to other pharmacologically active compounds. The 2,4-dichlorophenyl group is known for its electron-withdrawing properties, which can enhance binding affinity in target proteins. Meanwhile, the methanamine hydrochloride moiety offers solubility advantages, a critical factor in drug formulation.

Another area of interest is the compound's applicability in agrochemical innovation. With the growing demand for sustainable crop protection solutions, 1-{4-[(2,4-Dichlorophenyl)sulfanyl]-3-methylphenyl}methanamine hydrochloride is being investigated for its herbicidal or fungicidal properties. Its sulfanyl linkage and aromatic chlorination pattern align with the structural features of known agrochemicals, making it a candidate for further development.

From a synthetic chemistry perspective, the compound's CAS No. 2770359-32-3 is often associated with queries about efficient synthesis routes and scalability. Recent publications highlight the use of Pd-catalyzed cross-coupling reactions to introduce the dichlorophenyl sulfanyl group, followed by reductive amination to yield the methanamine hydrochloride derivative. These methods are optimized for high yield and purity, addressing industrial and academic needs.

Environmental and safety considerations are also trending topics. While 1-{4-[(2,4-Dichlorophenyl)sulfanyl]-3-methylphenyl}methanamine hydrochloride is not classified as hazardous under current regulations, researchers emphasize the importance of green chemistry principles in its production. Solvent selection, waste minimization, and energy-efficient processes are key focus areas, reflecting broader industry shifts toward sustainability.

In summary, CAS No. 2770359-32-3 represents a versatile compound with dual relevance in pharmaceutical and agrochemical research. Its structural features, including the 2,4-dichlorophenyl and methanamine hydrochloride components, offer multiple avenues for innovation. As interest grows in targeted drug design and eco-friendly agrochemicals, this compound is poised to remain a focal point in scientific discourse.